![molecular formula C8H6BrN B1280145 2-Bromo-5-methylbenzonitrile CAS No. 42872-83-3](/img/structure/B1280145.png)
2-Bromo-5-methylbenzonitrile
Overview
Description
2-Bromo-5-methylbenzonitrile is a useful research compound. Its molecular formula is C8H6BrN and its molecular weight is 196.04 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Spectroscopic Investigations
Studies have explored the spectroscopic characteristics of related compounds such as 4-Bromo-3-methylbenzonitrile and 5-Bromo-2-methoxybenzonitrile. These compounds have been analyzed using techniques like Density Functional Theory (DFT), Fourier-transform infrared spectroscopy (FTIR), and FT-Raman (FTR) spectroscopy, providing insights into their electronic structure, vibrational properties, and molecular geometry. Such research is fundamental for understanding the physical and chemical properties of these substances, which can be crucial in various scientific fields, including material science and molecular physics (Shajikumar & Raman, 2018).
Herbicide Resistance in Plants
Research has been conducted on herbicide resistance in transgenic plants expressing bacterial detoxification genes. This includes studies on bromoxynil (3,5-dibromo-4-hydroxybenzonitrile), a related compound, demonstrating the potential to engineer herbicide resistance in plants. This area of research holds significant implications for agriculture, particularly in developing herbicide-resistant crops (Stalker, Mcbride & Malyj, 1988).
Synthesis and Chemical Reactions
Various studies have focused on the synthesis and chemical reactions of compounds closely related to 2-Bromo-5-methylbenzonitrile. These studies encompass methods like halodeboronation and nucleophilic substitution, contributing to the development of efficient synthesis processes for these compounds. This research is vital for the chemical industry, especially in the synthesis of intermediates for pharmaceuticals and other applications (Szumigala et al., 2004).
Nonlinear Optical (NLO) Properties
Investigations into the nonlinear optical (NLO) properties of similar compounds have been conducted. These studies provide insights into the potential applications of these compounds in the field of photonics and optoelectronics. Understanding the NLO properties is crucial for the development of new materials for optical devices (Kumar & Raman, 2017).
Safety and Hazards
2-Bromo-5-methylbenzonitrile is classified as Acute Tox. 4 Oral, indicating it is harmful if swallowed . It may cause skin irritation and serious eye irritation . It may also cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, not eating, drinking, or smoking when using this product, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
This compound is primarily used as a building block in organic synthesis
Mode of Action
As a brominated aromatic compound, it may potentially undergo electrophilic aromatic substitution reactions with biological nucleophiles .
Pharmacokinetics
It is predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier . It is also predicted to inhibit CYP1A2, an enzyme involved in drug metabolism .
Properties
IUPAC Name |
2-bromo-5-methylbenzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrN/c1-6-2-3-8(9)7(4-6)5-10/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKCXJAVATJLYQM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)Br)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80502471 | |
Record name | 2-Bromo-5-methylbenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80502471 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
42872-83-3 | |
Record name | 2-Bromo-5-methylbenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80502471 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Bromo-5-methylbenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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